![molecular formula C10H8N2O4S B5227060 3-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid](/img/structure/B5227060.png)
3-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid
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Overview
Description
3-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid, also known as DTNB, is a compound that has been widely used in scientific research for its unique properties. DTNB is a thiol-reactive compound that is used to measure the concentration of sulfhydryl groups in proteins and other biomolecules.
Mechanism of Action
3-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid reacts with sulfhydryl groups to form a mixed disulfide, which is then reduced by a reducing agent such as dithiothreitol (DTT) or β-mercaptoethanol to form a yellow-colored product. The reaction is shown below:
This compound + RSH → DNTB-RS-SR-DNTB + H+
DNTB-RS-SR-DNTB + 2DTT → 2DNTB + 2RSH
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is widely used in scientific research.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid is its ability to measure the concentration of sulfhydryl groups in proteins and other biomolecules. This method is widely used in biochemistry and molecular biology to study the structure and function of proteins. However, there are some limitations to the use of this compound. For example, this compound can react with other thiol-containing compounds, which can lead to false positive results. In addition, the reaction between this compound and sulfhydryl groups is pH-dependent, which can affect the accuracy of the results.
Future Directions
There are several future directions for the use of 3-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid in scientific research. One area of research is the development of new methods for measuring the concentration of sulfhydryl groups in proteins and other biomolecules. Another area of research is the use of this compound as a tool for studying protein-protein interactions and protein-ligand interactions. Finally, this compound could be used in the development of new drugs that target sulfhydryl-containing enzymes or proteins.
Conclusion
In conclusion, this compound is a compound that has been widely used in scientific research for its unique properties. It is commonly used to measure the concentration of sulfhydryl groups in proteins and other biomolecules. This compound has no known biochemical or physiological effects on living organisms and is a non-toxic compound. Despite its limitations, this compound is a valuable tool for studying the structure and function of proteins and has several future directions for research.
Synthesis Methods
3-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid is synthesized by reacting 5,5'-dithiobis(2-nitrobenzoic acid) with cysteamine hydrochloride in the presence of a base. The reaction yields this compound as a yellow solid, which is then purified by recrystallization. The chemical structure of this compound is shown below:
Scientific Research Applications
3-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid has been widely used in scientific research for its unique properties. It is commonly used to measure the concentration of sulfhydryl groups in proteins and other biomolecules. This compound reacts with sulfhydryl groups to form a yellow-colored product that can be measured spectrophotometrically. This method is widely used in biochemistry and molecular biology to study the structure and function of proteins.
Properties
IUPAC Name |
3-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O4S/c13-7-8(17-10(16)12-7)11-6-3-1-2-5(4-6)9(14)15/h1-4,8,11H,(H,14,15)(H,12,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYVHPOUTSVJAFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC2C(=O)NC(=O)S2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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